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Compound of Interest

Compound Name: (5-Octylfuran-2-YL)methanol

Cat. No.: B15424008 Get Quote

Introduction

(5-Octylfuran-2-YL)methanol is a furan derivative with potential applications in the

development of biofuels, surfactants, and as a precursor in the synthesis of novel

pharmaceutical and agrochemical compounds. Its long alkyl chain imparts significant

lipophilicity, making it a molecule of interest for applications requiring solubility in nonpolar

media. This technical guide provides a comprehensive overview of the predicted spectroscopic

data for (5-Octylfuran-2-YL)methanol, including Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols for obtaining

this data are also presented.

It is important to note that while extensive searches of scientific databases have been

conducted, specific experimental spectroscopic data for (5-Octylfuran-2-YL)methanol is not

publicly available at the time of this publication. Therefore, the data presented herein is

predicted based on the analysis of structurally similar compounds, most notably (5-Methylfuran-

2-yl)methanol, and established principles of spectroscopic interpretation.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for (5-Octylfuran-2-
YL)methanol. These predictions are based on the known spectral characteristics of the furan

ring system, the hydroxymethyl group, and the n-octyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Table 1: Predicted ¹H NMR Spectroscopic Data for (5-Octylfuran-2-YL)methanol

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~6.15 d 1H H-3 (furan)

~6.05 d 1H H-4 (furan)

~4.50 s 2H -CH₂OH

~2.60 t 2H α-CH₂ (octyl)

~1.60 p 2H β-CH₂ (octyl)

~1.28 m 10H -(CH₂)₅- (octyl)

~0.88 t 3H -CH₃ (octyl)

~1.80 s (broad) 1H -OH

Table 2: Predicted ¹³C NMR Spectroscopic Data for (5-Octylfuran-2-YL)methanol[1][2][3][4][5]

[6]
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Chemical Shift (δ, ppm) Assignment

~156.5 C-5 (furan)

~152.0 C-2 (furan)

~108.5 C-3 (furan)

~106.0 C-4 (furan)

~57.0 -CH₂OH

~31.8 Methylene (octyl)

~29.4 Methylene (octyl)

~29.2 Methylene (octyl)

~28.0 Methylene (octyl)

~22.6 Methylene (octyl)

~14.1 -CH₃ (octyl)

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands for (5-Octylfuran-2-YL)methanol[7][8][9][10][11][12]

[13][14][15][16][17]

Wavenumber (cm⁻¹) Intensity Assignment

3600-3200 Strong, Broad O-H stretch (alcohol)

3120 Weak =C-H stretch (furan)

2955, 2855 Strong C-H stretch (alkyl)

1570 Medium C=C stretch (furan ring)

1465 Medium C-H bend (alkyl)

1015 Strong C-O stretch (alcohol)
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Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Data for (5-Octylfuran-2-YL)methanol[18][19][20][21]

[22][23][24][25][26][27][28][29][30][31]

m/z Relative Intensity Assignment

210 Moderate [M]⁺ (Molecular Ion)

193 Low [M - OH]⁺

111 High
[M - C₇H₁₅]⁺ (Benzylic

cleavage)

97 Very High [Furan-CH₂OH]⁺ fragment

81 High [Furan-CH₂]⁺ fragment

Experimental Protocols
The following are detailed methodologies for the key experiments required to obtain the

spectroscopic data for (5-Octylfuran-2-YL)methanol.

Synthesis of (5-Octylfuran-2-YL)methanol
A plausible synthetic route to (5-Octylfuran-2-YL)methanol involves the Friedel-Crafts

acylation of furan with octanoyl chloride, followed by reduction of the resulting ketone.
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Synthesis

Spectroscopic Analysis

Furan Octanoyl Chloride Friedel-Crafts Acylation
(Lewis Acid Catalyst) 2-Octanoylfuran Reduction

(e.g., NaBH₄) (5-Octylfuran-2-YL)methanol
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Caption: Logical flow of spectroscopic analysis for structural elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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